2,3-dimethoxy-5-(3-nitrophenyl)indeno[1,2-c]isochromen-11(5H)-one

• IUPAC Name: 2,3-dimethoxy-5-(3-nitrophenyl)-5H-indeno[1,2-c]isochromen-11-one
• InChI: InChI=1S/C24H17NO6/c1-29-19-11-17-18(12-20(19)30-2)23(13-6-5-7-14(10-13)25(27)28)31-24-16-9-4-3-8-15(16)22(26)21(17)24/h3-12,23H,1-2H3
• InChI Key: HIWUFCGLVDQPQQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(OC3=C2C(=O)C4=CC=CC=C43)C5=CC(=CC=C5)[N+](=O)[O-])OC
• Molecular Formula: C24H17NO6
• Molecular Weight: 415.4 g/mol

Description

2,3-dimethoxy-5-(3-nitrophenyl)indeno[1,2-c]isochromen-11(5H)-one, also known as AN-7, is a synthetic compound that has been extensively studied for its potential applications in various fields of science. AN-7 has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in scientific research. In

Mechanism of Action

2,3-dimethoxy-5-(3-nitrophenyl)indeno[1,2-c]isochromen-11(5H)-one exerts its effects through the inhibition of various biochemical pathways, including the inhibition of DNA topoisomerase II and the induction of apoptosis. These mechanisms of action have been extensively studied and may provide insight into the potential therapeutic applications of this compound.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects, including the induction of cell cycle arrest, the inhibition of cell proliferation, and the induction of apoptosis. This compound has also been shown to have neuroprotective effects and may protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

2,3-dimethoxy-5-(3-nitrophenyl)indeno[1,2-c]isochromen-11(5H)-one has several advantages for use in lab experiments, including its high potency and selectivity, as well as its ability to target specific biochemical pathways. However, this compound also has several limitations, including its low solubility and potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 2,3-dimethoxy-5-(3-nitrophenyl)indeno[1,2-c]isochromen-11(5H)-one, including the development of new synthesis methods to improve the yield and purity of this compound, as well as the investigation of its potential therapeutic applications in various fields of science. Additionally, further research is needed to elucidate the mechanisms of action of this compound and to determine its potential toxicity and side effects.

Synthesis Methods

2,3-dimethoxy-5-(3-nitrophenyl)indeno[1,2-c]isochromen-11(5H)-one can be synthesized through a multi-step process that involves the reaction of 3-nitrobenzaldehyde with dimethoxyphenylacetic acid, followed by cyclization and reduction reactions. This synthesis method has been optimized over the years to yield high-quality this compound with minimal impurities.

Scientific Research Applications

2,3-dimethoxy-5-(3-nitrophenyl)indeno[1,2-c]isochromen-11(5H)-one has been extensively studied for its potential applications in various fields of science, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has been found to exhibit potent anti-cancer activity against a range of cancer cell lines, making it a promising candidate for use in chemotherapy. In neuroscience, this compound has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has also been studied for its potential use as a tool in drug discovery, as it can be used to target specific biochemical pathways and may lead to the development of new drugs with improved efficacy and fewer side effects.